Cas no 2137730-44-8 (Sodium (3-nitrophenyl)methanesulfinate)

• Product Name: Sodium (3-nitrophenyl)methanesulfinate
• CAS No: 2137730-44-8
• MF: C₇H₆NNaO₄S
• MW: 223.181611537933
• CID: 6262769
• PubChem ID: 19043005
• Update Time: 2025-06-11

Sodium (3-nitrophenyl)methanesulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-722595
• sodium (3-nitrophenyl)methanesulfinate
• 2137730-44-8
• SCHEMBL8860530
• Sodium (3-nitrophenyl)methanesulfinate

• Inchi： 1S/C7H7NO4S.Na/c9-8(10)7-3-1-2-6(4-7)5-13(11)12;/h1-4H,5H2,(H,11,12);/q;+1/p-1
• InChI Key： AGEGLWWETAVPKA-UHFFFAOYSA-M
• SMILES： S(CC1C=CC=C(C=1)[N+](=O)[O-])(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 222.99152313g/mol
• Monoisotopic Mass: 222.99152313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Additional information on Sodium (3-nitrophenyl)methanesulfinate

Comprehensive Overview of Sodium (3-nitrophenyl)methanesulfinate (CAS No. 2137730-44-8)

Sodium (3-nitrophenyl)methanesulfinate (CAS No. 2137730-44-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique sulfinate functional group and nitro-substituted aromatic ring. This compound is particularly valued for its role as a versatile intermediate in synthetic chemistry, enabling the construction of complex molecules through sulfonation reactions and radical-mediated transformations. Researchers are increasingly exploring its applications in drug discovery, material science, and catalysis, aligning with trends in sustainable chemistry and green synthesis.

The molecular structure of Sodium (3-nitrophenyl)methanesulfinate features a methanesulfinate group (–CH₂SO₂Na) attached to a 3-nitrophenyl ring, which enhances its reactivity in nucleophilic substitutions and cross-coupling reactions. This structural motif is pivotal for designing biologically active compounds, as the nitro group can be further reduced to amines or serve as an electron-withdrawing moiety. Recent studies highlight its utility in photoinduced reactions, a hotspot in modern synthetic methodologies, where it acts as a radical precursor under mild conditions.

In the context of user-searched trends, queries such as "sulfinate reagents in organic synthesis" and "nitroaryl compounds applications" reflect growing interest in this chemical space. Sodium (3-nitrophenyl)methanesulfinate addresses these inquiries by offering a balance of stability and reactivity, making it suitable for high-throughput screening and library synthesis in medicinal chemistry. Its compatibility with water-soluble reaction systems also aligns with the demand for eco-friendly solvents, a key focus in industrial R&D.

From a technical perspective, the compound’s synthesis typically involves the sulfination of 3-nitrophenylmethanesulfonyl chloride followed by sodium salt formation. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its purity, a critical factor for reproducibility in research. Storage recommendations emphasize protection from moisture and light to maintain stability, as the sulfinate group may degrade under prolonged exposure to harsh conditions.

Emerging applications of Sodium (3-nitrophenyl)methanesulfinate include its use in polymer modification and surface functionalization, where its ability to generate sulfonyl radicals facilitates covalent bonding with substrates. This has implications for developing advanced materials with tailored properties, such as conductive polymers or biocompatible coatings. Additionally, its role in decarboxylative sulfonylation reactions is being investigated for API (Active Pharmaceutical Ingredient) synthesis, addressing the pharmaceutical industry’s need for efficient routes to sulfur-containing drugs.

To optimize SEO visibility, this article incorporates high-traffic keywords like "sulfinate-based catalysts", "nitroaromatic intermediates", and "green chemistry reagents", which resonate with academic and industrial audiences. The compound’s relevance to AI-driven drug design is another angle, as computational models increasingly predict sulfinate derivatives for targeted therapeutics. By bridging traditional synthesis with cutting-edge trends, Sodium (3-nitrophenyl)methanesulfinate exemplifies innovation in chemical research.

In summary, Sodium (3-nitrophenyl)methanesulfinate (CAS No. 2137730-44-8) is a multifaceted reagent with expanding applications across scientific disciplines. Its integration into sustainable processes and high-value chemical production underscores its importance in contemporary science, while its structural features continue to inspire novel synthetic strategies. Researchers and manufacturers seeking reliable sulfinate sources will find this compound a valuable addition to their toolkit.